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Introduction

Phosphorus is an essential macronutrient for plant growth, playing a critical role in energy
transfer, photosynthesis, and nutrient transport. The phosphorus content in fertilizers is a key
indicator of their quality and agronomic effectiveness. Fertilizer phosphate is typically
categorized into three fractions: water-soluble, citrate-soluble, and insoluble. The sum of the
water-soluble and citrate-soluble fractions is termed "available phosphate,” which represents
the portion of phosphate that can be taken up by plants during a growing season. The neutral
ammonium citrate extraction method is a widely accepted regulatory procedure for determining
the available phosphate content in fertilizers. This method is crucial for quality control in
fertilizer production and for ensuring that products meet their label guarantees.

Principle of the Method

The determination of available phosphate is a sequential extraction process. First, the fertilizer
sample is extracted with water to dissolve the water-soluble phosphate fraction. The remaining
water-insoluble residue is then treated with a neutral (pH 7.0) triammonium citrate solution at
a specified temperature (typically 65°C).[1][2] This second extraction dissolves the citrate-
soluble phosphate fraction, which is primarily composed of dicalcium phosphate.[1][3] The
phosphate concentration in both the water and citrate extracts is then determined, often using
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spectrophotometric, gravimetric, or inductively coupled plasma (ICP) methods.[4][5][6] The sum
of these two fractions provides the total available phosphate content of the fertilizer.

Experimental Protocols

This section provides a detailed methodology for determining water-soluble and citrate-soluble
phosphate in fertilizer samples.

1. Apparatus and Materials

» Analytical balance (readability to 0.1 mg)

» Mechanical shaker or rotary shaker

» Water bath capable of maintaining 65°C + 0.5°C

¢ Volumetric flasks (various sizes: 250 mL, 500 mL, 1000 mL)
 Filter paper (phosphate-free)

o Erlenmeyer flasks (250 mL or 500 mL)

» Pipettes and burettes

e Spectrophotometer or ICP-OES instrument

e Gooch crucible[4]

2. Reagent Preparation

Neutral Triammonium Citrate Solution (1.09 sp. gr., pH 7.0)

e Dissolve 173 g of citric acid monohydrate in approximately 600 mL of distilled water.[1]

o While cooling the solution, add concentrated ammonium hydroxide (NH4OH) until the
solution is neutral (pH 7.0) to a pH meter. The amount of ammonia required is typically
around 42 g of ammoniacal nitrogen.[2][7]

¢ Allow the solution to cool to room temperature.
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e Adjust the pH to 7.0 £ 0.02 using dilute NH4OH or citric acid solution.

¢ Dilute the solution with distilled water to a final volume of 1 liter.

o Confirm the specific gravity is 1.09 at 20°C.

Other Reagents

» Reagents for the chosen final determination method (e.g., Vanadium Molybdate for
colorimetric analysis, or standard solutions for ICP).

3. Sample Preparation

e Grind the fertilizer sample to pass through a sieve with 0.5 mm openings.[5][7]

o Store the ground sample in a clean, dry, and tightly sealed container to prevent moisture
absorption.

4. Procedure for Water-Soluble Phosphate (P205)

e Weigh 1 g (£0.001 g) of the prepared fertilizer sample into a 250 mL flask.[5]

e Add 200 mL of distilled water at room temperature.

o Stopper the flask and shake for 30 minutes on a rotary shaker.

« Filter the solution through a dry, phosphate-free filter paper into a clean, dry volumetric flask.

e Wash the residue on the filter paper with small portions of distilled water until the filtrate
volume reaches the flask's mark. Retain the filter paper and residue for the citrate-soluble
analysis.

o Mix the filtrate thoroughly. This is the Water-Soluble Extract.

o Determine the phosphate concentration in an aliquot of the Water-Soluble Extract using a
suitable analytical method (e.g., spectrophotometry).

5. Procedure for Citrate-Soluble Phosphate (P20s)
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o Carefully transfer the filter paper containing the water-insoluble residue from the previous
step into a 250 mL or 500 mL flask.

e Add 100 mL of the pre-heated (65°C) neutral triammonium citrate solution to the flask.

o Stopper the flask tightly and shake vigorously to disintegrate the filter paper and suspend the
residue.

o Place the flask in a water bath maintained at 65°C and agitate for 1 hour.

» After 1 hour, immediately remove the flask from the water bath and cool it to room
temperature.

o Filter the contents into a clean volumetric flask, wash the residue with distilled water, and
dilute to the mark.

e Mix the filtrate thoroughly. This is the Citrate-Soluble Extract.
o Determine the phosphate concentration in an aliquot of the Citrate-Soluble Extract.
6. Calculation of Phosphate Content

e Water-Soluble P20s (%) = (Concentration of P20s in extract (mg/L) x Volume of extract (L) x
100) / (Sample weight (mg))

o Citrate-Soluble P20s (%) = (Concentration of P20s in extract (mg/L) x Volume of extract (L) x
100) / (Sample weight (mg))

e Available P20s (%) = Water-Soluble P20s (%) + Citrate-Soluble P20s (%)

Data Presentation

The following table summarizes typical performance data for a validated method determining
available phosphate in fertilizers using an EDTA-ammonium citrate extraction followed by
colorimetric analysis, which demonstrates the reliability of citrate-based extraction methods.[8]
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Parameter Result
Linearity Range (as P) 0.01 - 20 mg/L
Average Recovery 101%

Recovery Range

99.2% - 103%

Average Bias

0.59%

Limit of Detection (LOD)

0.001% Available P20s

Limit of Quantification (LOQ)

0.002% Available P20s

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships

between different phosphate fractions in fertilizers.
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Sample Preparation
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Caption: Workflow for determining available phosphate.
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Caption: Relationship between fertilizer phosphate fractions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Title: Determination of Available Phosphate in Fertilizers
Using Neutral Ammonium Citrate Extraction]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b048046#method-for-determining-phosphate-in-
fertilizers-using-triammonium-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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